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An In-Depth Technical Guide to Poly(titanium butoxide)

Abstract
Poly(titanium butoxide), registered under CAS number 9022-96-2, is a polymeric

organometallic compound of significant interest in materials science and catalysis.[1][2][3] It is

a polymeric derivative of titanium(IV) butoxide (CAS 5593-70-4), also known as tetrabutyl

titanate.[4] This guide provides a comprehensive overview of poly(titanium butoxide),
covering its fundamental properties, synthesis via the sol-gel process, and its critical role as a

precursor for titanium dioxide (TiO₂) nanomaterials. We will explore its applications in catalysis

and coatings, provide detailed experimental protocols, and outline essential safety and

handling procedures for laboratory and industrial settings.

Identification and Physicochemical Properties
Poly(titanium butoxide) is a polymeric titanium alkoxide, often appearing as a colorless to

pale yellow, viscous liquid.[1][5] It is also referred to by synonyms such as Polybutyl titanate,

Titanium(IV) butoxide polymer, and n-Butylpolytitanate.[1][6] The compound is highly reactive

and hygroscopic, readily reacting with moisture.[5][7] This reactivity is fundamental to its utility,

particularly in sol-gel synthesis.

Table 1: Physicochemical Properties of Poly(titanium butoxide)
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Property Value/Description References

CAS Number 9022-96-2 [1][2][3][8]

Appearance
Colorless to pale yellow

viscous liquid
[1][5][8]

Chemical Formula (C₁₆H₃₆O₄Ti)n [1][3]

Density ~1.13 g/mL at 25 °C [3][5][9]

Melting Point -39 °C [3][5][9]

Boiling Point
3200-3500 °C (Decomposition

range is 300-500°C)
[3][5]

Flash Point 90 °F (32.2 °C) [3]

Vapor Pressure <0.8 mm Hg at 20 °C [1][3][8]

Solubility

Soluble in various organic

solvents; insoluble in water

(reacts)

[1][5]

Synthesis and Polymerization Mechanism
Poly(titanium butoxide) is synthesized through the controlled partial hydrolysis and

subsequent condensation of its monomer, titanium(IV) butoxide (Ti(OBu)₄). This process is a

cornerstone of sol-gel chemistry, allowing for the formation of a three-dimensional Ti-O-Ti

inorganic network from the alkoxide precursor.[2]

The causality behind this choice of synthesis is control. By carefully managing reaction

parameters such as the water-to-alkoxide ratio, solvent, temperature, and catalyst (acid or

base), researchers can tailor the final properties of the resulting material.[2] A lower water ratio

leads to the formation of linear polymer chains (poly(titanium butoxide)), while higher ratios

result in a more cross-linked gel network, which upon calcination, yields titanium dioxide.

The fundamental reactions are:
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Hydrolysis: The butoxide groups (-OBu) on the titanium atom are replaced by hydroxyl

groups (-OH) upon reaction with water. Ti(OBu)₄ + H₂O → HO-Ti(OBu)₃ + BuOH

Condensation: The hydroxylated intermediates react with each other (water condensation) or

with remaining alkoxide groups (alcohol condensation) to form Ti-O-Ti bridges, releasing

water or butanol, respectively. 2 HO-Ti(OBu)₃ → (BuO)₃Ti-O-Ti(OBu)₃ + H₂O (BuO)₄Ti + HO-

Ti(OBu)₃ → (BuO)₃Ti-O-Ti(OBu)₃ + BuOH

This controlled polymerization is essential for creating advanced materials with specific

morphologies and properties.[2]
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Step 1: Hydrolysis

Step 2: Condensation

Titanium(IV) Butoxide
Ti(OBu)₄

Hydroxylated Intermediate
HO-Ti(OBu)₃

+ H₂O

Butanol (BuOH)

- BuOH

Two Intermediates
2 HO-Ti(OBu)₃

Water (H₂O)

Poly(titanium butoxide)
(BuO)₃Ti-O-Ti(OBu)₃

Condensation

Water (H₂O)

- H₂O

Click to download full resolution via product page

Caption: Sol-gel synthesis of poly(titanium butoxide) via hydrolysis and condensation.

Core Applications and Field-Proven Insights
The versatility of poly(titanium butoxide) stems from its function as a reliable precursor and

catalyst. Its applications are diverse, ranging from advanced materials synthesis to industrial

catalysis.
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Precursor for Titanium Dioxide (TiO₂) Materials
The primary application of poly(titanium butoxide) is as a precursor for synthesizing various

forms of titanium dioxide.[2][3][5] The controlled nature of the sol-gel process allows for the

production of TiO₂ with specific nanostructures, including nanoparticles, nanorods, and thin

films.[2] These materials are integral to several high-tech fields:

Photocatalysis: TiO₂ nanoparticles exhibit high photocatalytic activity, used for degrading

environmental pollutants and in water treatment.[2][3]

Solar Energy: TiO₂ nanorods and thin films serve as efficient electron transport layers in dye-

sensitized and perovskite solar cells.[2]

Electronics and Coatings: It is used to create thin films and protective coatings for electronic

devices and quantum dots, enhancing durability and functionality.[2][5]

Catalyst in Polymerization and Organic Synthesis
Poly(titanium butoxide) and its monomer are effective catalysts in a variety of chemical

reactions.[1] The titanium center can coordinate with reactants, lowering the activation energy

for reactions.[1]

Esterification and Transesterification: It is widely used to catalyze the production of

plasticizers and polyesters.[6][10]

Olefin Polymerization: In conjunction with co-catalysts like triethylaluminum, it is used in the

polymerization of olefins such as acetylene and ethylene.[4][11][12] The catalyst system's

activity can be tuned by adjusting the ratio of the components.[11]

Ring-Opening Polymerization (ROP): Titanium alkoxides act as efficient initiators for the

controlled polymerization of lactide, which is crucial for producing biodegradable polyesters

like polylactic acid (PLA).[13]

Crosslinking Agent and Adhesion Promoter
In the coatings and adhesives industry, poly(titanium butoxide) functions as a crosslinking

agent, improving the mechanical properties, durability, and thermal stability of polymers.[1][6] It

also acts as an adhesion promoter, enhancing the bond between paints, plastics, and rubbers
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to metal surfaces.[1] The mechanism involves the formation of a thin layer on the surface that

acts as a bonding agent.[1]

Experimental Protocol: Synthesis of TiO₂
Nanoparticles
This protocol describes a standard sol-gel method for synthesizing titanium dioxide

nanoparticles from a poly(titanium butoxide) precursor. This procedure is a self-validating

system; successful synthesis will result in a stable colloidal suspension that, upon drying, yields

a white nanoparticle powder.

Materials:

Titanium(IV) butoxide (precursor)

Ethanol (solvent)

Deionized water (hydrolyzing agent)

Nitric acid (catalyst to control hydrolysis rate)

Beakers, magnetic stirrer, and dropping funnel

Step-by-Step Methodology:

Prepare Precursor Solution: In a clean, dry beaker, prepare a solution of titanium(IV)

butoxide in ethanol. The concentration can be adjusted based on the desired nanoparticle

characteristics.

Prepare Hydrolysis Solution: In a separate beaker, mix deionized water and ethanol. Add a

few drops of nitric acid to this solution to achieve a pH of approximately 3-4. The acidic

condition slows the hydrolysis reaction, preventing rapid, uncontrolled precipitation and

promoting the formation of smaller, more uniform nanoparticles.

Initiate Hydrolysis: Place the precursor solution on a magnetic stirrer. Add the hydrolysis

solution dropwise to the precursor solution under vigorous stirring using a dropping funnel. A

white precipitate of hydrated titanium dioxide will begin to form immediately.
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Promote Peptization: Continue stirring the resulting suspension vigorously for several hours.

The mixture may be gently heated (e.g., to 60-80°C) to promote peptization, which is the

process of breaking down agglomerates and forming a stable colloidal sol.[14]

Aging and Drying: Allow the sol to age for 24-48 hours at room temperature. This step allows

the condensation reactions to complete and the nanoparticle network to strengthen.

Final Processing: Dry the gel in an oven to remove the solvent, resulting in a xerogel. Finally,

calcine the xerogel at a high temperature (e.g., 400-500°C) to crystallize the TiO₂

nanoparticles into the desired phase (e.g., anatase) and remove any residual organic matter.

1. Prepare Solutions
- Precursor: Ti(OBu)₄ in Ethanol
- Hydrolysis: H₂O/Ethanol/HNO₃

2. Controlled Hydrolysis
Add hydrolysis solution dropwise

to precursor solution with
vigorous stirring.

3. Peptization & Aging
Stir and gently heat sol.

Age for 24-48 hours.

4. Drying & Calcination
Dry gel in oven.

Calcine at 400-500°C.

Final Product
Crystalline TiO₂

Nanoparticles

Click to download full resolution via product page

Caption: Experimental workflow for TiO₂ nanoparticle synthesis via the sol-gel method.

Safety and Handling
Poly(titanium butoxide) and its monomer are hazardous substances that must be handled

with appropriate care.[8][15]

Hazards: The material is a flammable liquid and vapor.[8][16] It is corrosive and can cause

serious eye damage and skin burns upon contact.[15][16] Ingestion may be harmful and can

cause lung damage if aspirated.[15] It reacts with moisture, so containers must be kept

tightly sealed.[7]

Personal Protective Equipment (PPE): Always wear protective gloves, chemical safety

goggles, and a lab coat.[8][17] All handling should be performed in a well-ventilated area or

under a chemical fume hood.[15][17]

Storage: Store in a cool, dry, well-ventilated place away from heat, sparks, open flames, and

incompatible materials like strong oxidizing agents and acids.[1][7] The material is moisture-
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sensitive and should be stored under an inert atmosphere (e.g., nitrogen) if possible.[7]

Spills and Disposal: In case of a spill, collect with an inert, liquid-absorbent material and

dispose of it as hazardous waste.[17] Prevent spillage from entering drains or waterways.

[18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. guidechem.com [guidechem.com]

2. Poly(titanium butoxide) | 9022-96-2 | Benchchem [benchchem.com]

3. sdlookchem.com [sdlookchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC223195000&countryCode=US&language=en
https://dentistry.ouhsc.edu/Portals/1328/assets/Documents/Intranet/Titanium%20(IV)%20butoxide.pdf?ver=2023-01-17-092314-923
https://datasheets.scbt.com/sc-251261.pdf
https://www.benchchem.com/product/b1593122?utm_src=pdf-body
https://www.lookchem.com/product/poly-titanium-butoxide-cas-9022-96-2-p1000859.html
https://www.mdpi.com/2073-4360/13/21/3740
https://pubs.acs.org/doi/10.1021/ma00003a002
https://www.unilong.cn/blogs/how-titanium-butoxide-enhances-coatings-and-polymer-production.html
https://www.researchgate.net/publication/45889218_Titanium_Alkoxides_as_Initiators_for_the_Controlled_Polymerization_of_Lactide
https://akaiyochem.com/product/pbt-poly-butyl-titanate/
https://www.patildyestuff.com/organic-titanates.html
https://www.benchchem.com/product/b1593122?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/poly-titanium-butoxide--dic16015.html
https://www.benchchem.com/product/b1593122
https://www.sdlookchem.com/product/polytitanium-butoxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. How Titanium Butoxide Enhances Coatings and Polymer Production - Chemical Supplier
Unilong [unilongindustry.com]

5. Buy Poly(titanium butoxide) | 9022-96-2 [smolecule.com]

6. akaiyochemtech.com [akaiyochemtech.com]

7. fishersci.com [fishersci.com]

8. chemicalbook.com [chemicalbook.com]

9. Poly(titanium butoxide) | 9022-96-2 [chemicalbook.com]

10. patildyestuff.com [patildyestuff.com]

11. The Effect of Titanium Tetra-Butoxide Catalyst on the Olefin Polymerization | MDPI
[mdpi.com]

12. pubs.acs.org [pubs.acs.org]

13. researchgate.net [researchgate.net]

14. pdf.benchchem.com [pdf.benchchem.com]

15. szabo-scandic.com [szabo-scandic.com]

16. chemicalbook.com [chemicalbook.com]

17. dentistry.ouhsc.edu [dentistry.ouhsc.edu]

18. datasheets.scbt.com [datasheets.scbt.com]

To cite this document: BenchChem. [CAS number for poly(titanium butoxide)]. BenchChem,
[2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1593122#cas-
number-for-poly-titanium-butoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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